BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular structure and weight of 2-Chloro-5-
nitroanisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-5-nitroanisole

Cat. No.: B017299

An In-depth Technical Guide to 2-Chloro-5-
nitroanisole

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and synthesis of 2-Chloro-5-nitroanisole, a key intermediate in
the chemical and pharmaceutical industries. This document is intended for researchers,
scientists, and professionals in drug development and chemical manufacturing.

Molecular Structure and Properties

2-Chloro-5-nitroanisole, with the CAS number 1009-36-5, is an aromatic organic compound.
[1][2] Its structure consists of an anisole ring substituted with a chlorine atom and a nitro group.
[3] This substitution pattern provides specific reactivity that makes it a valuable intermediate in
various synthetic processes.[4]

Molecular Formula: C7HsCINOs[1][2][3][5][6]
Molecular Weight: 187.58 g/mol [1][3][5]

Synonyms: 1-chloro-2-methoxy-4-nitrobenzene, 2-methoxy-4-nitrochlorobenzene, 4-chloro-3-
methoxynitrobenzene[1][3][6]

The molecular structure of 2-Chloro-5-nitroanisole is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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